Cas no 893645-26-6 (2-amino-4-(4-methoxyphenyl)thiophene-3-carboxamide)

• Product Name: 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxamide
• CAS No: 893645-26-6
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• MDL: MFCD02854999
• CID: 3056818
• PubChem ID: 16783916
• Update Time: 2025-10-21

2-amino-4-(4-methoxyphenyl)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(4-methoxy-phenyl)-thiophene-3-carboxylic acid amide
• 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxamide
• CS-0241235
• TKB64526
• 893645-26-6
• 2-AMINO-4-(4-METHOXYPHENYL)-3-THIOPHENECARBOXAMIDE
• STK352992
• EN300-231955
• AKOS004115384

• MDL： MFCD02854999
• Inchi： 1S/C12H12N2O2S/c1-16-8-4-2-7(3-5-8)9-6-17-12(14)10(9)11(13)15/h2-6H,14H2,1H3,(H2,13,15)
• InChI Key： BLSALEXXCUOPOI-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(N)=O)=C1N)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 248.06194880Da
• Monoisotopic Mass: 248.06194880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxamide

Recent Advances in the Study of 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxamide (CAS: 893645-26-6)

2-amino-4-(4-methoxyphenyl)thiophene-3-carboxamide (CAS: 893645-26-6) is a thiophene-based compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of kinase inhibition and anticancer drug development. This research brief aims to summarize the latest findings related to this compound and its derivatives, providing insights into its mechanism of action and potential clinical applications.

The synthesis of 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxamide has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) reported a novel multi-step synthetic route that utilizes palladium-catalyzed cross-coupling reactions to introduce the 4-methoxyphenyl moiety. This method not only enhances the scalability of the synthesis but also allows for the introduction of various substituents, enabling the creation of a diverse library of analogs for structure-activity relationship (SAR) studies.

In terms of biological activity, 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxamide has shown promising results as a selective inhibitor of protein kinases, particularly those involved in cancer cell proliferation. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that this compound exhibits potent inhibitory activity against the fibroblast growth factor receptor (FGFR) family, with IC50 values in the low micromolar range. The study further elucidated the binding mode of the compound through X-ray crystallography, revealing key interactions with the ATP-binding pocket of FGFR2.

Beyond its kinase inhibitory properties, 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxamide has also been investigated for its potential in treating inflammatory diseases. A preprint available on bioRxiv (2024) highlighted its ability to modulate the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines in macrophage cell lines. These findings suggest that the compound could be repurposed for conditions such as rheumatoid arthritis or inflammatory bowel disease, although further in vivo studies are needed to validate these effects.

Despite its promising pharmacological profile, challenges remain in the development of 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxamide as a therapeutic agent. Issues such as poor solubility and moderate metabolic stability have been noted in preclinical studies. However, recent efforts in prodrug design and formulation optimization, as discussed in a review article in Advanced Drug Delivery Reviews (2023), offer potential solutions to these limitations. For instance, the incorporation of hydrophilic moieties or the use of nanoparticle-based delivery systems has shown promise in enhancing the bioavailability of thiophene-based compounds.

In conclusion, 2-amino-4-(4-methoxyphenyl)thiophene-3-carboxamide (CAS: 893645-26-6) represents a versatile scaffold with significant potential in drug discovery. Its dual role as a kinase inhibitor and anti-inflammatory agent makes it a valuable candidate for further development. Future research should focus on addressing its pharmacokinetic challenges and exploring its efficacy in animal models of disease. With continued optimization and validation, this compound could pave the way for novel therapeutics in oncology and inflammation.